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Compound of Interest

Compound Name: Methyl 6-chloronicotinate

Cat. No.: B105695

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of methyl 6-chloronicotinate, a key intermediate in the synthesis of various
pharmaceutical compounds.

Core Chemical Data

Methyl 6-chloronicotinate is a nicotinic acid derivative with significant applications in
medicinal chemistry.[1] Its fundamental chemical properties are summarized below.
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Property Value Source

Molecular Formula C7HeCINO:2 [1112][3]

Molecular Weight 171.58 g/mol [1][2]

CAS Number 73781-91-6 [1][3]
methyl 6-chloropyridine-3-

IUPAC Name [4]
carboxylate

Methyl 6-chloropyridine-3-
Synonyms carboxylate, 6-Chloronicotinic [1]

acid methyl ester

Pale cream to cream to pale
Appearance [4]
brown crystals or powder

Melting Point 82.0-89.0 °C [4]

Experimental Protocol: Synthesis of Methyl 6-
chloronicotinate

A common method for the synthesis of methyl 6-chloronicotinate involves the esterification of
6-chloronicotinic acid. A detailed experimental protocol is provided below.[5]

Materials:

 6-chloronicotinic acid

o Dimethyl carbonate

o Concentrated sulfuric acid (Hz2SOa4)

e Aqueous sodium bicarbonate (NaHCOs) solution
e Dichloromethane (CH2Cl2)

e Anhydrous sodium sulfate (Na2S0a4)
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Procedure:

e A mixture of 6-chloronicotinic acid (5.67 g, 0.036 mol), dimethyl carbonate (10.95 mL, 0.131
mol), and concentrated H2SOa4 (2.72 mL, 0.049 mol) is refluxed for 17 hours.[5]

o After reflux, an aqueous NaHCOs solution (8.6 g in 86 mL of water) is added to the mixture.

[5]
e The product is then extracted with dichloromethane (150 mL).[5]

e The organic layer is dried over anhydrous Naz2SOu4, filtered, and the solvent is evaporated
under reduced pressure to yield the title compound.[5]

o Crystals suitable for X-ray analysis can be obtained by slow evaporation from a
dichloromethane solution at room temperature over a period of one week.[5]

Applications in Drug Discovery

Methyl 6-chloronicotinate serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds, including G-protein coupled receptor (GPCR) modulators.[5] Its
chemical structure allows for further modification and elaboration to produce complex,
biologically active molecules.

6-Chloronicotinic Acid Esterification =(Methyl 6-chloronicotinate) Eurther Synthesis g GPCR Modulators

Click to download full resolution via product page

Synthetic pathway from 6-Chloronicotinic Acid to GPCR Modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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